Cas no 28721-27-9 (2-(Isopropylamino)nicotinonitrile)

2-(Isopropylamino)nicotinonitrile structure
28721-27-9 structure
Product Name:2-(Isopropylamino)nicotinonitrile
CAS No:28721-27-9
MF:C9H11N3
MW:161.203741312027
MDL:MFCD09939041
CID:852486
PubChem ID:10441977
Update Time:2025-04-19

2-(Isopropylamino)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(Isopropylamino)nicotinonitrile
    • 2-(propan-2-ylamino)pyridine-3-carbonitrile
    • Z31191155
    • 28721-27-9
    • SCHEMBL3392697
    • LS-12071
    • 3-Pyridinecarbonitrile, 2-[(1-methylethyl)amino]-
    • DB-364227
    • CS-0207853
    • 2-(ISOPROPYLAMINO)PYRIDINE-3-CARBONITRILE
    • DTXSID60439892
    • SB53004
    • AKOS000179213
    • 2-[(propan-2-yl)amino]pyridine-3-carbonitrile
    • EN300-76616
    • ALBB-032504
    • MFCD09939041
    • MDL: MFCD09939041
    • Inchi: 1S/C9H11N3/c1-7(2)12-9-8(6-10)4-3-5-11-9/h3-5,7H,1-2H3,(H,11,12)
    • InChI Key: GTFMJXOQGAWSJU-UHFFFAOYSA-N
    • SMILES: N(C1C(C#N)=CC=CN=1)C(C)C

Computed Properties

  • Exact Mass: 161.09500
  • Monoisotopic Mass: 161.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 48.7Ų

Experimental Properties

  • PSA: 48.71000
  • LogP: 1.84658

2-(Isopropylamino)nicotinonitrile Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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